5-Bromo-6-methyl-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-6-methyl-1,3-benzothiazol-2-amine is a chemical compound with the molecular weight of 243.13 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of 2-aminobenzothiazoles, which includes 5-Bromo-6-methyl-1,3-benzothiazol-2-amine, can be achieved through the reaction of 2-haloanilines with dithiocarbamates . Another method involves a copper-promoted [3 + 1 + 1]-type cyclization reaction of o-iodoaniline derivatives, S8, and N-tosylhydrazones .Molecular Structure Analysis
The molecular structure of 5-Bromo-6-methyl-1,3-benzothiazol-2-amine is represented by the InChI code1S/C8H7BrN2S/c1-4-2-7-6 (3-5 (4)9)11-8 (10)12-7/h2-3H,1H3, (H2,10,11)
. The compound forms a planar structure, with the non-H atoms deviating from the mean plane . Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, it can participate in condensation reactions with aldehydes to form 2-substituted benzothiazoles .Physical And Chemical Properties Analysis
5-Bromo-6-methyl-1,3-benzothiazol-2-amine is a solid substance at room temperature .Scientific Research Applications
Preparation of Coenzyme Qn Family
The compound is a key intermediate for preparing the Coenzyme Qn family . It was prepared in an excellent yield by a reaction sequence starting from the commercially available 3,4,5-trimethoxytoluene 1 via bromination, methoxylation, and oxidation reactions .
Electron-Transfer Activity
5-Bromo-6-methyl-1,3-benzothiazol-2-amine, also known as Coenzyme Q analogue, showed good electron-transfer activity and radical properties in aprotic media .
Synthesis of Coenzyme Q Analogues
The compound has been employed as a key intermediate for the preparation of other biological CoQ analogues .
Antioxidant Properties
Coenzyme Q10, the main homologue of CoQ existing in humans, acts as an antioxidant by reducing free radicals . This compound can be used to synthesize Coenzyme Q10.
Treatment of Mitochondrial Disorders
Coenzyme Q10 has been widely used in the treatment of mitochondrial disorders . As this compound can be used to synthesize Coenzyme Q10, it indirectly contributes to the treatment of these disorders.
Anti-Inflammatory and Analgesic Activities
Some derivatives of the compound showed anti-inflammatory and analgesic activities .
Green Synthesis
The compound can be synthesized using environmentally friendly methods, contributing to green chemistry .
Economical One-Pot Methods
Along with multistep methods for the synthesis of 2-aminobenzothiazole derivatives, economical one-pot methods with high synthetic potential are being increasingly developed .
Safety and Hazards
properties
IUPAC Name |
5-bromo-6-methyl-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2S/c1-4-2-7-6(3-5(4)9)11-8(10)12-7/h2-3H,1H3,(H2,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHFKOJQPISWLAY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1Br)N=C(S2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589443 |
Source
|
Record name | 5-Bromo-6-methyl-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-6-methyl-1,3-benzothiazol-2-amine | |
CAS RN |
944887-82-5 |
Source
|
Record name | 5-Bromo-6-methyl-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.